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Compound of Interest

Compound Name: BMT-108908

Cat. No.: B13434104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMT-108908 is a potent and selective negative allosteric modulator (NAM) of the NR2B

subtype of the N-methyl-D-aspartate (NMDA) receptor.[1] As a critical tool in neuroscience

research, proper handling and dissolution of BMT-108908 are paramount for obtaining

accurate and reproducible experimental results. These application notes provide a detailed

protocol for the dissolution of BMT-108908 in dimethyl sulfoxide (DMSO), along with

information on storage, stability, and typical experimental concentrations.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of BMT-108908 is essential

for its effective use in experimental settings.
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Property Value

Chemical Formula C₂₂H₂₅FN₂O₂[1]

Molecular Weight 368.45 g/mol [1]

Appearance Solid powder

Solubility in DMSO Approx. 0.3 mg/mL (0.78 mM)

Storage (Dry)
Short-term (days to weeks): 0 - 4°C, dark. Long-

term (months to years): -20°C, dark.[1]

Storage (Stock Solution)
Short-term (days to weeks): 0 - 4°C. Long-term

(months): -20°C.[1]

Experimental Protocols
Protocol 1: Preparation of a BMT-108908 Stock Solution
in DMSO
This protocol details the steps for preparing a concentrated stock solution of BMT-108908 in

DMSO.

Materials:

BMT-108908 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Pipettes and sterile tips

Procedure:
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Weighing: Accurately weigh the desired amount of BMT-108908 powder using a calibrated

analytical balance in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous, sterile DMSO to the tube to

achieve the desired concentration. Based on available data, a concentration of 0.3 mg/mL is

a reasonable starting point.

Dissolution:

Cap the tube tightly.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

Aliquoting and Storage:

For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for several months. For short-term storage (days to weeks),

aliquots can be kept at 4°C.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for in vitro experiments.

Materials:

BMT-108908 stock solution in DMSO (from Protocol 1)

Sterile phosphate-buffered saline (PBS) or cell culture medium

Sterile tubes for dilution
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Pipettes and sterile tips

Procedure:

Thawing: If the stock solution is frozen, thaw it at room temperature.

Dilution:

It is crucial to avoid precipitation of the compound upon dilution. Therefore, it is

recommended to perform a serial dilution.

First, dilute the DMSO stock solution in your aqueous buffer or cell culture medium to an

intermediate concentration.

Then, perform the final dilution to the desired experimental concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept to a

minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing to prevent protein denaturation in the medium.

Application: Add the final working solution to your cell cultures. Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Typical Experimental Concentrations
The optimal concentration of BMT-108908 will vary depending on the specific experimental

setup. The following table provides a summary of concentrations reported in the literature.
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Experiment Type Concentration/Dose Notes

In Vitro IC₅₀: 4.2 nM
Inhibition of human NR1A/2B

receptor function.[2]

In Vivo 0.3 and 1 mg/kg (i.v.)

Doses used in mice to

determine ex vivo GluN2B

receptor occupancy.[2]

MED: 0.56 mg/kg (i.v.)
Minimum effective dose in the

mouse forced swim test.[2]

≥ 275 nM (plasma)

Plasma concentrations

associated with cognitive

impairment in nonhuman

primates.[3][4]

Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the mechanism of action and the experimental process,

the following diagrams have been created.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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